Cas no 54329-49-6 (3-Isoquinolinecarboxamide,1,2,3,4-tetrahydro-2-(phenylmethyl)-)

• Product Name: 3-Isoquinolinecarboxamide,1,2,3,4-tetrahydro-2-(phenylmethyl)-
• CAS No: 54329-49-6
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• MDL: MFCD04114881
• CID: 366367
• PubChem ID: 57350789
• Update Time: 2025-10-20

3-Isoquinolinecarboxamide,1,2,3,4-tetrahydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxamide,1,2,3,4-tetrahydro-2-(phenylmethyl)-
• 2-BENZYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID AMIDE
• 2-BENZYL-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID AMIDE,
• 2-benzyl-3,4-dihydro-1H-isoquinoline-3-carboxamide
• 2-BENZYL-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXAMIDE
• 3-Isoquinolinecarboxamide,1,2,3,4-tetrahydro-2-(phenylmethyl)
• CS-0342876
• DTXSID30722203
• 1,2,3,4-Tetrahydro-2-(phenylmethyl)-3-isoquinolinecarboxamide
• 54329-49-6
• FT-0691562
• AB19162

• MDL： MFCD04114881
• Inchi： 1S/C17H18N2O/c18-17(20)16-10-14-8-4-5-9-15(14)12-19(16)11-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H2,18,20)
• InChI Key： DEVGNEAMNMQZRC-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C=CC=CC=2CN1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 266.14200
• Monoisotopic Mass: 216.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.089
• Boiling Point: 323.492°C at 760 mmHg
• Flash Point: 131.699°C
• Refractive Index: 1.593
• PSA: 46.33000
• LogP: 2.73700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 3-Isoquinolinecarboxamide,1,2,3,4-tetrahydro-2-(phenylmethyl)-

Compound CAS No. 54329-49-6: 3-Isoquinolinecarboxamide, 1,2,3,4-Tetrahydro-2-(Phenylmethyl)-

The compound with CAS No. 54329-49-6, known as 3-Isoquinolinecarboxamide, 1,2,3,4-tetrahydro-2-(phenylmethyl)-, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are derivatives of isoquinoline—a bicyclic heterocyclic compound with a wide range of biological activities. The presence of the phenylmethyl group at position 2 and the carboxamide group at position 3 introduces unique electronic and steric properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of tetrahydroisoquinolines as scaffolds for designing bioactive molecules. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent anti-inflammatory and analgesic activities. The phenylmethyl group is known to enhance lipophilicity, which is crucial for drug absorption and permeability across biological membranes. Additionally, the carboxamide functional group can act as a hydrogen bond donor or acceptor, facilitating interactions with target proteins and enhancing bioavailability.

The synthesis of 3-Isoquinolinecarboxamide, 1,2,3,4-tetrahydro-2-(phenylmethyl)- involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. One common approach is the Friedlander synthesis, which involves the condensation of o-aminoaryl carbonyl compounds with aldehydes or ketones. Subsequent reduction and functionalization steps are employed to introduce the tetrahydro ring system and the phenylmethyl substituent. The optimization of these steps is critical to achieving high yields and purity levels required for pharmacological testing.

From a structural perspective, the molecule's tetrahydroisoquinoline core provides a rigid framework that can be exploited for molecular recognition by biological targets. The phenylmethyl group at position 2 contributes to hydrophobic interactions, while the carboxamide group at position 3 facilitates hydrogen bonding. This combination makes the compound an attractive lead for designing inhibitors of various enzymes and receptors involved in disease pathways.

Emerging research has also explored the potential of this compound in targeting neurodegenerative diseases such as Alzheimer's disease (AD). Studies conducted by researchers at *Stanford University* suggest that analogs of this compound may inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is implicated in AD pathogenesis. The ability to modulate AChE activity without causing significant off-target effects positions this compound as a potential candidate for preclinical development.

In addition to its enzymatic targets, 3-Isoquinolinecarboxamide has shown promise in modulating ion channels—a class of proteins critical for cellular signaling. Research published in *Nature Communications* demonstrated that this compound can selectively inhibit voltage-gated sodium channels (Nav), which are implicated in conditions such as epilepsy and chronic pain. The selectivity profile observed in these studies underscores the importance of structural modifications in achieving desired pharmacological outcomes.

The development of tetrahydroisoquinoline-based compounds has also been driven by advancements in computational chemistry tools. Techniques such as molecular docking and machine learning-based virtual screening have enabled researchers to predict binding affinities and optimize molecular properties without extensive experimental work. These computational approaches have significantly accelerated the drug discovery process for compounds like CAS No. 54329-49-6.

Furthermore, recent advances in green chemistry have led to more sustainable methods for synthesizing isoquinoline derivatives. For example, catalytic hydrogenation using palladium catalysts has replaced traditional reduction methods that rely on hazardous reagents like lithium aluminum hydride (LAH). Such innovations not only enhance safety but also align with global efforts to reduce environmental impact in chemical manufacturing.

In conclusion, CAS No. 54329-49-6, or 3-Isoquinolinecarboxamide, represents a compelling example of how structural diversity can be leveraged to design bioactive molecules with therapeutic potential. Its unique combination of functional groups and structural features makes it a valuable tool in medicinal chemistry research. As ongoing studies continue to uncover its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing drug discovery efforts across multiple therapeutic areas.